Cas no 2648949-16-8 (6-methyl-2-oxo-2,3-dihydro-1H-1,3-benzodiazole-5-sulfonyl fluoride)

• Product Name: 6-methyl-2-oxo-2,3-dihydro-1H-1,3-benzodiazole-5-sulfonyl fluoride
• CAS No: 2648949-16-8
• MF: C₈H₇FN₂O₃S
• MW: 230.216183900833
• CID: 6552511
• PubChem ID: 165904533
• Update Time: 2025-07-23

6-methyl-2-oxo-2,3-dihydro-1H-1,3-benzodiazole-5-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• EN300-7469878
• 6-methyl-2-oxo-2,3-dihydro-1H-1,3-benzodiazole-5-sulfonyl fluoride
• 2648949-16-8

• Inchi： 1S/C8H7FN2O3S/c1-4-2-5-6(11-8(12)10-5)3-7(4)15(9,13)14/h2-3H,1H3,(H2,10,11,12)
• InChI Key： IMBSSHGTZWDZCF-UHFFFAOYSA-N
• SMILES： S(C1=CC2=C(C=C1C)NC(N2)=O)(=O)(=O)F

Computed Properties

• Exact Mass: 230.01614143g/mol
• Monoisotopic Mass: 230.01614143g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 378
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 83.6Ų

Additional information on 6-methyl-2-oxo-2,3-dihydro-1H-1,3-benzodiazole-5-sulfonyl fluoride

Introduction to 6-methyl-2-oxo-2,3-dihydro-1H-1,3-benzodiazole-5-sulfonyl fluoride (CAS No. 2648949-16-8)

6-methyl-2-oxo-2,3-dihydro-1H-1,3-benzodiazole-5-sulfonyl fluoride is a specialized heterocyclic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound, identified by its CAS number 2648949-16-8, belongs to the benzodiazole class of molecules, which are well-known for their diverse biological activities. The presence of a sulfonyl fluoride group in its structure enhances its utility as a synthetic intermediate, particularly in the development of novel therapeutic agents.

The structural framework of 6-methyl-2-oxo-2,3-dihydro-1H-1,3-benzodiazole-5-sulfonyl fluoride incorporates a fused bicyclic system consisting of a benzene ring and a diazepine moiety. The 5-sulfonyl fluoride substituent is strategically positioned to facilitate further chemical modifications, making it a valuable building block for medicinal chemists. This compound’s ability to undergo selective reactions under controlled conditions allows for the efficient synthesis of more complex molecules with tailored biological properties.

In recent years, there has been growing interest in the development of benzodiazole derivatives due to their potential applications in treating neurological disorders, including anxiety and epilepsy. The sulfonyl fluoride group in this compound not only serves as a reactive handle but also contributes to the stability and solubility of the molecule, which are critical factors in drug formulation. Researchers have leveraged this compound to explore novel scaffolds that exhibit enhanced pharmacological activity while minimizing side effects.

One of the most compelling aspects of 6-methyl-2-oxo-2,3-dihydro-1H-1,3-benzodiazole-5-sulfonyl fluoride is its role in the synthesis of bioactive molecules. For instance, studies have demonstrated its utility in generating derivatives with potential antimicrobial and anti-inflammatory properties. The 5-sulfonyl fluoride moiety can be selectively replaced with other functional groups to create analogs with distinct pharmacokinetic profiles. This flexibility has made it a cornerstone in the design of next-generation therapeutics.

The chemical reactivity of this compound has been extensively studied in academic and industrial settings. Its ability to participate in nucleophilic substitution reactions allows for the introduction of diverse substituents at the sulfonyl fluoride position. This property has been exploited to develop libraries of compounds for high-throughput screening (HTS) campaigns aimed at identifying lead candidates for drug development. The results from these screenings have highlighted the compound’s potential as a precursor for novel therapeutic agents.

Advances in synthetic methodologies have further enhanced the accessibility and utility of 6-methyl-2-oxo-2,3-dihydro-1H-1,3-benzodiazole-5-sulfonyl fluoride. Modern techniques such as flow chemistry and catalytic processes have enabled the efficient production of this compound on scales suitable for both research and commercial applications. These innovations have not only reduced costs but also improved yields, making it more feasible for pharmaceutical companies to incorporate this building block into their drug discovery programs.

The biological activity of derivatives derived from 6-methyl-2-oxo-2,3-dihydro-1H-1,3-benzodiazole-5-sulfonyl fluoride has been explored across multiple therapeutic areas. For example, modifications at the 5-sulfonyl fluoride position have yielded compounds with potent effects on neurotransmitter receptors, suggesting applications in treating cognitive disorders and neurodegenerative diseases. Additionally, structural variations have led to derivatives with promising antitumor properties, highlighting the compound’s versatility as a pharmacophore.

In conclusion, 6-methyl-2 oxo - 2 , 3 - dihydro - 1 H - 1 , 3 - benzodiazole - 5 - sulfonyl fluoride (CAS No. 2648949 - 16 - 8) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and reactivity make it an indispensable tool for researchers developing novel therapeutics. As our understanding of molecular interactions continues to evolve, compounds like this will play an increasingly pivotal role in addressing some of today’s most pressing medical challenges.